1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(3-methylphenoxy)propan-1-one
• InChI: InChI=1S/C20H23FN2O2/c1-15-4-3-5-19(14-15)25-16(2)20(24)23-12-10-22(11-13-23)18-8-6-17(21)7-9-18/h3-9,14,16H,10-13H2,1-2H3
• InChI Key: RKLMERGODOSTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine, also known as FPPP, is a chemical compound that belongs to the piperazine family. It is a psychoactive substance that has been used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor. This compound may also interact with other neurotransmitter systems, such as the glutamate and GABA systems.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal studies. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is a psychoactive substance and requires special handling and storage procedures. This compound is also a controlled substance in many countries, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Further studies are needed to investigate its efficacy and safety for these indications. Another area of interest is its potential use as an antidepressant and anxiolytic agent. Future studies could investigate its mechanism of action and compare its efficacy to other antidepressant and anxiolytic drugs. Finally, future studies could investigate the potential side effects of this compound and develop strategies to minimize these effects.
Conclusion:
In conclusion, this compound is a psychoactive substance that has been used in scientific research to investigate its potential therapeutic applications. It can be synthesized using a multi-step process and has a range of biochemical and physiological effects. This compound has several advantages for lab experiments but also has some limitations. Future research on this compound could focus on its potential use in the treatment of neurological disorders, as well as its potential as an antidepressant and anxiolytic agent.

Synthesis Methods

1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine can be synthesized using a multi-step process that involves the reaction of 4-fluorophenylpiperazine with 3-methylphenol and propionyl chloride. The reaction mixture is then purified using chromatography to obtain pure this compound. The yield of this compound obtained from this process is around 50%.

Scientific Research Applications

1-(4-fluorophenyl)-4-[2-(3-methylphenoxy)propanoyl]piperazine has been used in scientific research to investigate its potential therapeutic applications. It has been studied for its potential use as an antidepressant, anxiolytic, and anti-inflammatory agent. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, schizophrenia, and other neurological disorders.